Cas no 2138243-97-5 (1-(but-3-en-1-yl)-5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazole)

• Product Name: 1-(but-3-en-1-yl)-5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazole
• CAS No: 2138243-97-5
• MF: C₉H₁₄ClN₃O
• MW: 215.679960727692
• CID: 6399054
• PubChem ID: 165793340
• Update Time: 2025-05-22

1-(but-3-en-1-yl)-5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-en-1-yl)-5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazole
• EN300-744714
• 2138243-97-5

• Inchi： 1S/C9H14ClN3O/c1-3-4-5-13-9(6-11-12-13)8(10)7-14-2/h3,6,8H,1,4-5,7H2,2H3
• InChI Key： DVDYLXPUAMCSCC-UHFFFAOYSA-N
• SMILES： ClC(COC)C1=CN=NN1CCC=C

Computed Properties

• Exact Mass: 215.0825398g/mol
• Monoisotopic Mass: 215.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 39.9Ų

Additional information on 1-(but-3-en-1-yl)-5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazole

Introduction to 1-(but-3-en-1-yl)-5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazole (CAS No. 2138243-97-5)

The compound 1-(but-3-en-1-yl)-5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazole (CAS No. 2138243-97-5) is a versatile organic compound with a unique structure that combines a triazole ring with substituted alkene and chloromethoxy groups. This compound has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research due to its potential applications in drug development and advanced materials. Recent studies have highlighted its role in click chemistry reactions and its ability to serve as a building block for constructing complex molecular architectures.

The triazole ring system in 1-(but-3-en-1-yl)-5-(1-chloro-2-methoxyethyl)-1H-1,2,3-triazole is a key structural feature that contributes to its reactivity and stability. The presence of the butenyl group introduces alkenyl functionality, which can participate in various conjugation effects and facilitate further chemical transformations. Additionally, the chloromethoxy substituent adds electronic diversity to the molecule, making it suitable for a wide range of applications. Researchers have explored its use in the synthesis of bioactive molecules, where its ability to form stable bonds with other functional groups is highly advantageous.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of CAS No. 2138243-97-5. Quantum mechanical calculations have revealed that the triazole ring exhibits aromaticity, which enhances its stability and reactivity in certain reaction conditions. This understanding has paved the way for the development of novel synthetic routes that exploit these electronic characteristics. For instance, the compound has been used as a precursor in the synthesis of metallo-supramolecular complexes, which hold promise for applications in catalysis and sensing technologies.

In the context of drug discovery, 1-(but-3-en-1-ylium)-5-(chloromethoxyethyl)triazole has been investigated for its potential as a pharmacophore or scaffold in medicinal chemistry. Its ability to form hydrogen bonds and participate in π-interactions makes it an attractive candidate for designing bioactive molecules with specific pharmacokinetic profiles. Recent studies have demonstrated its role in modulating enzyme activity through non-covalent interactions, suggesting its potential as a lead compound for therapeutic agents.

The synthesis of CAS No. 2138243_97_5 involves a multi-step process that typically begins with the preparation of the triazole core followed by functionalization with the desired substituents. One common approach involves click chemistry reactions such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which allows for efficient construction of the triazole ring with high regioselectivity. Researchers have optimized these reaction conditions to achieve higher yields and better control over stereochemistry.

Moreover, the compound's stability under various reaction conditions has been thoroughly investigated. Studies have shown that CAS No. 2_97_5 exhibits good thermal stability and resistance to hydrolysis under mild conditions, making it suitable for use in diverse chemical environments. Its compatibility with polar aprotic solvents has also been highlighted as advantageous for certain types of reactions.

In terms of applications beyond traditional organic synthesis, CAS No. 2_97_5 has found utility in polymer chemistry as well. It has been used as a monomer in the synthesis of functional polymers with tailored properties such as high thermal stability or enhanced mechanical strength. These polymers have potential applications in advanced materials science and nanotechnology.

Recent breakthroughs in green chemistry have also led to innovative methods for synthesizing CAS No._97_5, emphasizing sustainability and reducing environmental impact. For example, researchers have developed catalytic systems that enable the formation of this compound under milder conditions using renewable resources as starting materials.

In conclusion, CAS No._97_5 represents an important building block in modern organic chemistry with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire new research directions aimed at unlocking its full potential in drug discovery, materials science, and beyond.